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Compound of Interest

Compound Name: 2-acetamido-N-tert-butylacetamide

Cat. No.: B7500751

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of N-tert-butylacetamide, a compound
identified by the CAS number 762-84-5. It is important to note that while the initial query
referenced "2-acetamido-N-tert-butylacetamide," the compound registered under this CAS
number is correctly identified as N-tert-butylacetamide. This document will focus on the
accurate chemical identity, properties, synthesis, and known applications of N-tert-
butylacetamide, tailored for a scientific audience.

N-tert-butylacetamide is a mono-substituted amide characterized by an acetyl group attached
to a tert-butylamine. It presents as a white crystalline solid at room temperature and is soluble
in water and various organic solvents.[1][2] Its primary utility lies in its role as a versatile solvent
and a key intermediate in organic synthesis.[1] While its direct biological applications in drug
development are not extensively documented in publicly available literature, its structural motif
is relevant to medicinal chemistry, particularly in the synthesis of more complex molecules.

Chemical and Physical Properties

A summary of the key chemical and physical properties of N-tert-butylacetamide is presented in
the tables below. These properties are crucial for its handling, application in chemical reactions,
and for analytical characterization.
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ble 1: | and Physical :

Property Value Reference(s)
Molecular Formula C6H13NO [31[4]
Molecular Weight 115.17 g/mol [3]
Appearance White crystalline solid [5]

Melting Point 96-98 °C [5]

Boiling Point 194 °C [5]

Solubility Soluble in water [1][2]

ble 2: ic and Analutical

Analytical Technique Key Data Points Reference(s)
Mass Spectrometry Molecular lon (M+): m/z 115 [6]
Characteristic amide C=0 and
Infrared (IR) Spectroscopy ) ) [4]
N-H stretching frequencies
Nuclear Magnetic Resonance 1H and 13C NMR data 7]
(NMR) available in spectral databases
Synthesis and Experimental Protocols

N-tert-butylacetamide is most commonly synthesized via the Ritter reaction. This reaction

involves the addition of a carbocation, generated from an alkene or an alcohol in the presence

of a strong acid, to a nitrile, followed by hydrolysis to form the corresponding amide.

Experimental Protocol: Synthesis of N-tert-
butylacetamide via the Ritter Reaction

This protocol is a generalized procedure based on established Ritter reaction methodologies.

Materials:

o tert-Butanol
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o Acetonitrile

e Concentrated Sulfuric Acid

e Sodium Bicarbonate solution (saturated)
o Diethyl ether

e Anhydrous Magnesium Sulfate
e Round-bottom flask

o Magnetic stirrer

e Reflux condenser

e Separatory funnel

e Rotary evaporator

Procedure:

» To a stirred solution of acetonitrile in a round-bottom flask, add an equimolar amount of tert-
butanol.

e Cool the mixture in an ice bath.

e Slowly add concentrated sulfuric acid dropwise to the cooled and stirred mixture. The
amount of acid should be catalytic.

o After the addition of acid, remove the ice bath and allow the reaction mixture to warm to
room temperature. Continue stirring for several hours.

e Monitor the reaction progress using Thin Layer Chromatography (TLC).

e Upon completion, carefully pour the reaction mixture into a beaker containing crushed ice
and a saturated solution of sodium bicarbonate to neutralize the excess acid.

o Extract the aqueous mixture with diethyl ether multiple times.
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o Combine the organic extracts and wash with brine.
» Dry the organic layer over anhydrous magnesium sulfate.

« Filter the drying agent and remove the solvent under reduced pressure using a rotary
evaporator.

e The resulting crude product can be purified by recrystallization or column chromatography to
yield pure N-tert-butylacetamide.

Applications in Research and Development

The primary application of N-tert-butylacetamide is as an intermediate in organic synthesis. Its
tert-butyl group can act as a bulky protecting group or influence the steric course of a reaction.
It is also used as a polar aprotic solvent in various chemical reactions.[1]

While direct pharmacological applications of N-tert-butylacetamide are not well-documented,
the N-tert-butyl amide moiety is present in some pharmaceutically active molecules. The
synthesis of such compounds may involve intermediates structurally related to N-tert-
butylacetamide.

Biological Activity and Toxicological Profile

Extensive studies on the biological activity, such as cytotoxicity or enzyme inhibition, of N-tert-
butylacetamide are not readily available in the scientific literature. Safety Data Sheets (SDS)
indicate that the compound is not classified as hazardous, though standard laboratory safety
precautions should be observed during its handling.[8][9] There is a growing interest in the
environmental fate and biodegradability of such chemicals, but specific data for N-tert-
butylacetamide is limited.[1]

Conclusion

N-tert-butylacetamide (CAS 762-84-5) is a well-characterized chemical compound with
established physical and chemical properties. Its synthesis via the Ritter reaction is a standard
procedure in organic chemistry. While its primary role is that of a synthetic intermediate and
solvent, the lack of extensive biological data presents an opportunity for further research,
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particularly in the context of drug discovery and development where the N-tert-butyl amide
functional group is of interest.

Visualizations
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Caption: Key aspects of N-tert-butylacetamide.

Experimental Workflow for the Synthesis of N-tert-
butylacetamide
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Caption: Synthesis of N-tert-butylacetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.solubilityofthings.com/n-tert-butylacetamide
https://www.fishersci.com/shop/products/n-tert-butylacetamide-98-thermo-scientific/AAL0850509
https://www.fishersci.com/shop/products/n-tert-butylacetamide-98-thermo-scientific/AAL0850509
https://www.scbt.com/p/n-tert-butylacetamide-762-84-5
https://webbook.nist.gov/cgi/inchi?ID=C762845&Mask=80
https://www.thermofisher.com/order/catalog/product/L08505.18
https://www.thermofisher.com/order/catalog/product/L08505.18
https://webbook.nist.gov/cgi/inchi?ID=C762845&Mask=200
https://www.mdpi.com/1422-8599/2024/1/M1786
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL08505~~PDF~~MTR~~CGV4~~EN~~2025-10-25%2005:45:16~~N-tert-Butylacetamide~~
https://www.fishersci.com/store/msds?partNumber=AAL08505&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b7500751#2-acetamido-n-tert-butylacetamide-cas-number-762-84-5
https://www.benchchem.com/product/b7500751#2-acetamido-n-tert-butylacetamide-cas-number-762-84-5
https://www.benchchem.com/product/b7500751#2-acetamido-n-tert-butylacetamide-cas-number-762-84-5
https://www.benchchem.com/product/b7500751#2-acetamido-n-tert-butylacetamide-cas-number-762-84-5
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7500751?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7500751?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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